4-[3-(4-Fluorophenoxy)phenyl]-3-butyn-2-ol

• CAS RN: 188534-03-4
• Molecular Formula: C16H13FO2
• Molecular Weight: 256.27 g/mol
• IUPAC Name: 4-[3-(4-fluorophenoxy)phenyl]but-3-yn-2-ol
• InChI: InChI=1S/C16H13FO2/c1-12(18)5-6-13-3-2-4-16(11-13)19-15-9-7-14(17)8-10-15/h2-4,7-12,18H,1H3
• InChI Key: UATKCSOGBBYBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C#CC1=CC(=CC=C1)OC2=CC=C(C=C2)F)O

Description

4-[3-(4-Fluorophenoxy)phenyl]-3-butyn-2-ol is a useful research compound. Its molecular formula is C16H13FO2 and its molecular weight is 256.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 30-gallon, glass-lined reactor was charged with 3-(4-fluoro-phenoxy)-iodobenzene (10.0 kg), copper(I) iodide (60.6 g), triphenyl-phosphine (95.0 g), bis(acetonitrile)palladium(II) chloride, and methyl t-butyl ether (27 kg). The mixture was cooled to 0°-10° C. and 55% aqueous 3-butyn-2-ol (4.20 kg) was added. Diisopropylamine (3.8 kg) was added to initiate the reaction and N2 was bubbled up from the bottom valve for a few minutes to agitate the reaction mixture. The reaction mixture was agitated at 15°-25° C. for 1.5 hours and then quenched by addition of 28% aqueous ammonia (12 kg) and brine (30 kg). The layers were separated and the organic phase was washed sequentially with brine (35 kg), 10% aqueous HCl (18 kg), 10% aqueous NaHCO3 (18 kg), and brine (35 kg). The organic phase was then stirred for 45 minutes with anhydrous MgSO4 (1.5 kg), PWA carbon (1.0 kg), and Ultra Norit C (1.0 kg) and filtered to give a solution of 4-[3-(4-fluorophenoxy)phenyl]-3-butyn-2-ol in methyl t-butyl ether which was used in the next step.